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Compound of Interest

Compound Name: LAS191954

Cat. No.: B608471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LAS191954 is a potent and selective inhibitor of the delta isoform of phosphoinositide 3-kinase

(PI3Kδ), with an IC50 of 2.6 nM.[1][2][3] The PI3K signaling pathway is crucial for a variety of

cellular functions, including cell growth, proliferation, differentiation, and survival. The delta

isoform of PI3K is primarily expressed in hematopoietic cells and plays a key role in the

activation and function of immune cells, making it a therapeutic target for inflammatory and

autoimmune diseases.[4][5] Accurate preparation of a LAS191954 stock solution is the first

critical step for reliable and reproducible in vitro experimental results. This document provides

detailed protocols for the preparation, storage, and application of LAS191954 in cell culture.
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Property Value Reference

Molecular Weight 397.39 g/mol [1][6]

Formula C20H15N9O [6]

CAS Number 1403947-26-1 [2][6]

Appearance Powder [1]

IC50 (PI3Kδ) 2.6 nM [1][2][3]

Table 2: Solubility Information for LAS191954

Solvent Concentration Notes Reference

DMSO ≥ 40 mg/mL

A stock solution can

be prepared at this

concentration.

[1]

Experimental Protocols
Preparation of LAS191954 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of LAS191954 in dimethyl

sulfoxide (DMSO).

Materials:

LAS191954 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
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Procedure:

Calculate the required amount of LAS191954:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 397.39 g/mol = 3.97 mg

Weigh the LAS191954 powder:

Carefully weigh out approximately 3.97 mg of LAS191954 powder using an analytical

balance and place it into a sterile microcentrifuge tube.

Dissolve in DMSO:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the LAS191954 powder.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store:

For ease of use and to avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Store the stock solution aliquots at -20°C for up to 6 months or at -80°C for long-term

storage (up to 1 year).[1]

Preparation of Working Solutions
This protocol describes the dilution of the 10 mM LAS191954 stock solution to a final working

concentration in cell culture medium.

Materials:

10 mM LAS191954 stock solution in DMSO
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Pre-warmed complete cell culture medium

Sterile tubes for dilution

Calibrated micropipettes and sterile tips

Procedure:

Determine the final working concentration:

The optimal working concentration of LAS191954 will vary depending on the cell type and

the specific assay. It is recommended to perform a dose-response experiment to

determine the optimal concentration for your experimental setup. Cellular assays have

shown IC50 values in the low nanomolar range (e.g., 7.8 nM in THP-1 cells).[4]

Perform serial dilutions:

It is recommended to perform serial dilutions of the stock solution in cell culture medium to

achieve the desired final concentration. Direct dilution of a small volume of the highly

concentrated stock solution into a large volume of medium can lead to precipitation.

Example for preparing a 10 µM working solution:

Dilute the 10 mM stock solution 1:1000 in pre-warmed complete cell culture medium.

For example, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Final DMSO Concentration:

It is crucial to maintain a low final concentration of DMSO in the cell culture medium, as

high concentrations can be toxic to cells. The final DMSO concentration should typically be

less than 0.1% (v/v). Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.
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PI3K Signaling Pathway Inhibition by LAS191954
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Caption: PI3K pathway and LAS191954 inhibition.
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Workflow for LAS191954 Stock Solution Preparation
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Caption: LAS191954 stock solution workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b608471?utm_src=pdf-body-img
https://www.benchchem.com/product/b608471?utm_src=pdf-body
https://www.benchchem.com/product/b608471?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. LAS191954 | PI3K | TargetMol [targetmol.com]

2. medchemexpress.com [medchemexpress.com]

3. LAS191954 |CAS:1403947-26-1 Probechem Biochemicals [probechem.com]

4. Discovery of a Potent, Selective, and Orally Available PI3Kδ Inhibitor for the Treatment of
Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]

5. Discovery of a Potent, Selective, and Orally Available PI3Kδ Inhibitor for the Treatment of
Inflammatory Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Las-191954 | C20H15N9O | CID 70675172 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Preparing
LAS191954 Stock Solution in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608471#preparing-las191954-stock-solution-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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